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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative assessment of the insecticide Akton, a trade name for
diazinon, and its risks to non-target organisms. Diazinon is an organophosphate insecticide
that has been widely used in agriculture and for residential pest control.[1] Due to significant
concerns about its impact on wildlife, its use has been restricted in many applications.[2][3]
This document compares the toxicity of diazinon with three common alternatives from different
insecticide classes: Chlorpyrifos (another organophosphate), Bifenthrin (a pyrethroid), and
Imidacloprid (a neonicotinoid). The data presented is intended to help researchers and
professionals in drug development understand the relative risks these substances pose to non-
target species.

Mechanism of Action: Acetylcholinesterase
Inhibition

Diazinon, like other organophosphate insecticides, functions by inhibiting the
acetylcholinesterase (AChE) enzyme. In the target insect, diazinon is metabolically converted
to its oxygen analog, diazoxon, which is a potent inhibitor of AChE. This enzyme is crucial for
the proper functioning of the nervous system, as it breaks down the neurotransmitter
acetylcholine (ACh).[1] When AChE is inhibited, acetylcholine accumulates in the synapse,
leading to continuous nerve stimulation, paralysis, and ultimately, death.[1] This mode of action

is not specific to insects and affects a wide range of non-target organisms, including mammals,
birds, and fish, that rely on cholinergic neurotransmission.
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Caption: Mechanism of Action of Akton (Diazinon) via Acetylcholinesterase Inhibition.

Comparative Toxicity to Non-Target Organisms

The risk to non-target organisms is typically evaluated using standardized acute toxicity tests,
which determine the concentration or dose that is lethal to 50% of the test population (LC50 or
LD50). The following tables summarize acute toxicity data for diazinon and its alternatives
across four major groups of non-target organisms. Lower LD50/LC50 values indicate higher

toxicity.

Table 1: Avian Acute Oral Toxicity

This test measures the toxicity from a single oral dose. Data is presented as the median lethal
dose (LD50) in milligrams of the substance per kilogram of the bird's body weight (mg/kg).
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] Acute Oral Toxicity
o Chemical Test o Reference(s
Insecticide ) LD50 Classificati
Class Species
(mgl/kg) on
Diazinon Organophos Very Highl
ganophosp Mallard Duck 3.5 y oy [4][5]
(Akton) hate Toxic
Bobwhite Very Highl
_ 10 YT g
Quall Toxic
Very Highl
Chicken 6.4-9.2 y oy [61[7]
Toxic
) Organophosp Moderately
Chlorpyrifos Mallard Duck 112 ) [2]
hate Toxic
Chicken 32 Highly Toxic [2]
Slightly to
Bifenthrin Pyrethroid Mallard Duck  >2150 Practically [819]
Non-toxic
Slightly to
Bobwhite S
] 1800 Practically [819]
Quail )
Non-toxic
] ] o Bobwhite Moderately
Imidacloprid Neonicotinoid ] 152 ) [10]
Quail Toxic
Japanese . _
] 31 Highly Toxic [10][11]
Quail
Moderately
Mallard Duck 283 ) [12][13]
Toxic

Toxicity classifications are based on the U.S. EPA's system for avian species.

Table 2: Fish Acute Toxicity

This test measures toxicity over a 96-hour exposure period in water. Data is presented as the
median lethal concentration (LC50) in micrograms per liter (ug/L).
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. Toxicity
o Chemical Test 96-hour o Reference(s
Insecticide ) Classificati
Class Species LC50 (pglL)
on
Diazinon Organophosp  Rainbow 635 Very Highly 5]
(Akton) hate Trout Toxic
Bluegill Very Highl
° 79 YT
Sunfish Toxic
Common
9,500 Highly Toxic [14]
Carp
Organophos Rainbow Very Highl
Chlorpyrifos 9anopnosp 3 y oy [15]
hate Trout Toxic
Bluegill Very Highl
J 3.3 VRO g
Sunfish Toxic
) ) ) Rainbow Very Highly
Bifenthrin Pyrethroid 0.15 i 9]
Trout Toxic
Bluegill Very Highl
J 0.35 T
Sunfish Toxic
Common Very Highl
57.5 y oy [3]
Carp Toxic
. . . Rainbow . .
Imidacloprid Neonicotinoid 211,000 Slightly Toxic [1]
Trout
Bluegill ) )
) >105,000 Slightly Toxic [16]
Sunfish

Toxicity classifications are based on the U.S. EPA's system for aquatic organisms.

Table 3: Aquatic Invertebrate Acute Toxicity

This test measures the concentration that immobilizes 50% of the test organisms (typically
Daphnia sp.) over a 48-hour exposure. Data is presented as the median effective concentration
(EC50) in micrograms per liter (ug/L).
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. Toxicity
o Chemical Test 48-hour o Reference(s
Insecticide ) Classificati
Class Species EC50 (pglL)
on
Diazinon Organophosp  Daphnia 0.52 Very Highly 5]
(Akton) hate magna ' Toxic
Organophos Daphnia Very Highl
Chlorpyrifos Janopnosp P 0.1 y oy [17]
hate magna Toxic
Daphnia Very Highl
Bifenthrin Pyrethroid P 1.6 y oy [8]
magna Toxic
. . . Daphnia . :
Imidacloprid Neonicotinoid 85,000 Slightly Toxic [1]
magna

Toxicity classifications are based on the U.S. EPA's system for aquatic organisms.

Table 4: Honey Bee Acute Contact Toxicity

This test measures toxicity from direct contact with the substance. Data is presented as the
median lethal dose (LD50) in micrograms per bee (i g/bee ).

o Chemical Acute Contact  Toxicity
Insecticide o Reference(s)
Class LD50 (u g/lbee) Classification
o Organophosphat ) )
Diazinon (Akton) 0.22 Highly Toxic [4]
e
) Organophosphat ) )
Chlorpyrifos 0.057 Highly Toxic 2]
e
Bifenthrin Pyrethroid 0.015 Highly Toxic [8]
Imidacloprid Neonicotinoid 0.024 Highly Toxic [13]

Toxicity classifications are based on the U.S. EPA's system for honey bees.

Experimental Protocols
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The toxicity data cited in this guide are derived from standardized tests, primarily following
guidelines established by the Organisation for Economic Co-operation and Development
(OECD). These protocols ensure that data is reliable and comparable across different studies
and substances.

OECD 223: Avian Acute Oral Toxicity Test

This guideline is used to determine the acute oral toxicity (LD50) of a substance in birds.

o Test Animals: Commonly uses species like the Bobwhite quail (Colinus virginianus) or
Mallard duck (Anas platyrhynchos). Birds are acclimatized to laboratory conditions.

o Administration: The test substance is administered as a single oral dose, typically via gavage
or in a gelatin capsule. A control group receives a vehicle without the test substance.

e Dose Levels: Arange of dose levels is used to establish a dose-response relationship.
» Observation Period: Birds are observed for a period of at least 14 days.

o Endpoints: Mortality, body weight changes, feed consumption, and any signs of toxicity (e.g.,
behavioral changes, physical abnormalities) are recorded.

» Data Analysis: The LD50 value, with 95% confidence intervals, is calculated using
appropriate statistical methods (e.g., probit analysis).

OECD 203: Fish, Acute Toxicity Test

This guideline determines the concentration of a substance lethal to 50% of fish over a 96-hour
period.[18]

» Test Animals: Standard species include Rainbow trout (Oncorhynchus mykiss) and Zebrafish
(Danio rerio).

» Exposure Conditions: Fish are exposed to the test substance in water for 96 hours under
static, semi-static, or flow-through conditions. Water quality parameters (pH, temperature,
dissolved oxygen) are monitored.

o Concentrations: A series of at least five concentrations are tested along with a control.
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« Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[18]

¢ Endpoint: The LC50 value is determined at the end of the 96-hour exposure.[18]

Test Substance
Preparation & Range-Finding

Parallel
Process

Acclimatization of
Test Organisms

Definitive Exposure
(e.g., 96 hours)

Systematic Observation
(Mortality, Sub-lethal effects)

Data Collection
(Body weight, water quality, etc.)

Statistical Analysis
(Probit, etc.)

Endpoint Determination
(LC50 / LD50)
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Caption: Generalized workflow for an acute ecotoxicity test.

Risk Assessment Framework

The overall risk a chemical poses to non-target organisms is a function of both its inherent
toxicity (effects) and the likelihood of exposure in the environment. A substance with very high
toxicity may pose a low risk if environmental exposure is minimal. Conversely, a moderately
toxic substance can pose a high risk if it is persistent and widely used, leading to significant

exposure.
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Caption: Logical relationship in the ecological risk assessment process.
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Conclusion

The data compiled in this guide demonstrates significant variation in the acute toxicity of
diazinon and its alternatives to non-target organisms.

« Diazinon (Akton) shows very high toxicity to birds, fish, and aquatic invertebrates, and is
highly toxic to bees.[4][5] Its use has resulted in numerous bird kill incidents, which led to
restrictions on sites like golf courses.[2][3]

» Chlorpyrifos, another organophosphate, exhibits a similar toxicity profile to diazinon, being
very highly toxic to aquatic life and highly toxic to birds and bees.[2][15]

 Bifenthrin, a pyrethroid, is characterized by its exceptionally high toxicity to fish and aquatic
invertebrates but has a much lower acute toxicity to birds compared to the
organophosphates.[8][9] It remains, however, highly toxic to bees.[8]

» Imidacloprid, a neonicotinoid, displays a different profile. It is significantly less toxic to fish
and birds than the organophosphates but is highly toxic to invertebrates, including bees and
aquatic insects.[1][10][19]

This comparative assessment highlights that while alternatives to diazinon may reduce the risk
to certain groups of organisms, they may increase the risk to others. The selection of a
pesticide should be based on a comprehensive risk assessment that considers the specific use
patterns and the sensitive non-target species present in the local environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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